Cas no 139269-04-8 (2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-)

• Product Name: 2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-
• CAS No: 139269-04-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1265503
• Update Time: 2024-08-04

2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C11H17N3O/c1-2-10-13-11(15-14-10)8-5-7-3-4-9(8)12-6-7/h7-9,12H,2-6H2,1H3
• InChI Key： WYXPIAUXDWQRIX-UHFFFAOYSA-N
• SMILES： C12CCC(CC1C1ON=C(CC)N=1)CN2

Computed Properties

• Exact Mass: 207.13731

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±44.0 °C(Predicted)
• PSA: 50.95
• pka: 10.08±0.40(Predicted)